(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone

• IUPAC Name: (1-thiophen-2-ylcyclopentyl)-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H20N4OS/c21-15(16(5-1-2-6-16)14-4-3-7-22-14)19-8-13(9-19)10-20-12-17-11-18-20/h3-4,7,11-13H,1-2,5-6,8-10H2
• InChI Key: ZUEUWRZHAQPULT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)N3CC(C3)CN4C=NC=N4
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

The compound contains several functional groups including a 1,2,4-triazole ring, an azetidine ring, a thiophene ring, and a cyclopentyl group. Compounds containing these functional groups are often found in pharmaceuticals and materials science due to their unique chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their arrangement in the molecule. For example, the 1,2,4-triazole ring is known to participate in various chemical reactions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some 1,2,4-triazole derivatives have been studied for their anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Some 1,2,4-triazole derivatives have been evaluated for their cytotoxic activity against certain cancer cell lines.

Future Directions

Future research could involve studying the properties and potential applications of this compound in more detail. This could include investigating its potential use in pharmaceuticals or materials science.